Cas no 1804266-18-9 (2-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid)

• Product Name: 2-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid
• CAS No: 1804266-18-9
• MF: C₁₂H₁₂Cl₂O₄
• MW: 291.127282142639
• CID: 4941602
• Update Time: 2025-10-30

2-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid

• Inchi： 1S/C12H12Cl2O4/c1-6(15)10(14)9-7(5-13)3-2-4-8(9)11(16)12(17)18/h2-4,10-11,16H,5H2,1H3,(H,17,18)
• InChI Key： DKMGPCQTDCNVLC-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C(CCl)=CC=CC=1C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 321
• XLogP3: 1.6
• Topological Polar Surface Area: 74.6

Additional information on 2-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid

Introduction to 2-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic Acid (CAS No. 1804266-18-9) and Its Emerging Applications in Chemical Biology

2-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid, identified by the chemical abstracts service number 1804266-18-9, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique combination of functional groups including a chloromethyl moiety and an α-hydroxy acid backbone, presents a versatile platform for the development of novel bioactive entities. The presence of both electrophilic and nucleophilic centers in its structure allows for diverse chemical modifications, making it a valuable intermediate in synthetic chemistry and drug discovery.

The nomenclature of this compound clearly highlights its key structural features: the 1-chloro-2-oxopropyl side chain and the chloromethyl substituent on the mandelic acid core. These components contribute to its reactivity and potential biological activity, positioning it as a compound of interest for medicinal chemists exploring new therapeutic avenues. The mandelic acid scaffold, known for its role in various pharmacological applications, further enhances the compound's appeal as a building block for drug design.

In recent years, there has been growing interest in the development of α-hydroxy acids and their derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating skin disorders, inflammation, and even as precursors to more complex pharmaceuticals. The incorporation of additional functional groups, such as the chloromethyl moiety in 2-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid, expands its utility by enabling further derivatization into more sophisticated molecules.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of protease inhibitors. Proteases play crucial roles in numerous biological pathways, and inhibiting their activity has been a successful strategy in treating diseases such as cancer, HIV, and hepatitis. The electrophilic nature of the chloromethyl group allows for facile coupling with nucleophilic residues on protease active sites, potentially leading to the development of potent inhibitors. Recent studies have demonstrated that mandelic acid derivatives can modulate protease activity, suggesting that compounds like 2-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid could serve as lead compounds for further optimization.

Another area where this compound shows promise is in the field of neurodegenerative disease research. Neuroinflammation and protein misfolding are key pathological features associated with conditions such as Alzheimer's disease and Parkinson's disease. The structural features of 2-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid, particularly its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, make it a candidate for developing therapeutics that can modulate these processes. Preliminary computational studies have suggested that derivatives of this compound may interfere with amyloid-beta aggregation, a hallmark of Alzheimer's disease pathology.

The synthesis of 2-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid involves multi-step organic transformations that highlight its synthetic accessibility while maintaining structural complexity. Key synthetic strategies include chlorination reactions to introduce the 1-chloro-2-oxopropyl group, followed by protection-deprotection steps to manipulate the reactive sites effectively. Advances in catalytic methods have also enabled more efficient routes to this compound, reducing reaction times and improving yields.

In conclusion, 2-(1-Chloro-2-oxopropyl)-3-(chloromethyl)mandelic acid (CAS No. 1804266-18-9) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features, combined with its reactivity and potential biological activities, make it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the pharmaceutical industry.